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Introduction
Metastat (COL-3), a chemically modified tetracycline, is a potent inhibitor of matrix

metalloproteinases (MMPs), particularly MMP-2 and MMP-9.[1] These enzymes are crucial for

the degradation of the extracellular matrix, a key process in tumor invasion, metastasis, and

angiogenesis. Due to its anti-MMP activity, Metastat has been investigated as a potential anti-

cancer agent. This document provides an overview of the available information and general

protocols for the use of Metastat in mouse xenograft models based on existing literature.

Disclaimer: The following information is for research purposes only. Specific dosages and

protocols should be optimized for each experimental setting.

Mechanism of Action
Metastat exerts its anti-tumor effects primarily through the inhibition of MMPs. MMPs are a

family of zinc-dependent endopeptidases that degrade components of the extracellular matrix

(ECM). Elevated levels of MMP-2 and MMP-9 are associated with advanced tumor stages and

increased metastasis.[2] By inhibiting these MMPs, Metastat can interfere with several key

processes in cancer progression:

Inhibition of Invasion and Metastasis: By preventing the breakdown of the ECM, Metastat
can impede the ability of cancer cells to invade surrounding tissues and metastasize to
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distant organs.[2]

Anti-Angiogenesis: MMPs play a role in the formation of new blood vessels (angiogenesis),

which is essential for tumor growth. Inhibition of MMPs can disrupt this process.

Induction of Apoptosis: Some studies suggest that Metastat may also have pro-apoptotic

effects on cancer cells.

Signaling Pathway
The inhibition of MMP-2 and MMP-9 by Metastat has downstream effects on various signaling

pathways involved in cancer progression. By preventing the degradation of the extracellular

matrix, Metastat can modulate the activity of growth factors and cytokines that are sequestered

in the ECM. This can impact cell proliferation, survival, and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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